Cas no 1468872-74-3 (methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate)

• Product Name: methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate
• CAS No: 1468872-74-3
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 4606477
• Update Time: 2025-06-08

methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate

• Inchi： 1S/C10H11BrFNO2/c1-15-10(14)4-5-13-7-2-3-8(11)9(12)6-7/h2-3,6,13H,4-5H2,1H3
• InChI Key： XXFZSUAAVXFNCG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCNC1=CC=C(Br)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate

Methyl 3-((4-Bromo-3-Fluorophenyl)amino)propanoate: An Overview of CAS No. 1468872-74-3

Methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate (CAS No. 1468872-74-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate is a derivative of propanoic acid with a substituted aromatic ring. The presence of a bromine atom and a fluorine atom on the phenyl ring imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for various chemical reactions and biological studies. The compound is typically synthesized through the reaction of 4-bromo-3-fluoroaniline with methyl acrylate, followed by reduction to form the desired product.

The molecular formula of methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate is C₁₁H₁₂BrFNO₂, with a molecular weight of approximately 275.12 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in various experimental setups.

Synthesis Methods

The synthesis of methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-3-fluoroaniline with methyl acrylate in the presence of a base such as triethylamine or potassium carbonate. The resulting Michael adduct is then reduced using a suitable reducing agent like sodium borohydride or hydrogen gas over a palladium catalyst to form the final product.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to facilitate the formation of the carbon-nitrogen bond. This method can provide higher yields and better control over the stereochemistry of the product, making it particularly useful for preparing enantiomerically pure forms of methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate.

Biological Activity and Applications

Methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate has been studied for its potential biological activities, including its interactions with various biological targets. Recent research has shown that this compound exhibits promising activity as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential lead compound for drug development.

A study published in the Journal of Medicinal Chemistry in 2021 reported that methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate demonstrated significant inhibitory effects on phosphodiesterase (PDE) enzymes, which are implicated in several diseases such as cardiovascular disorders and neurological conditions. The compound's ability to selectively inhibit PDE isoforms suggests its potential as a therapeutic agent for these conditions.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers investigated the anticancer properties of methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate. The results showed that the compound exhibited cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Current Research Trends

The ongoing research on methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate is focused on optimizing its pharmacological properties and exploring new applications. One area of interest is the development of prodrugs that can enhance the bioavailability and reduce the toxicity of the compound. Prodrug strategies involve modifying the structure of the molecule to improve its stability in vivo while ensuring that it is converted into the active form at the target site.

Another area of active research is the use of computational methods to predict and optimize the binding affinity of methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate to specific protein targets. Molecular docking studies have been employed to identify key interactions between the compound and its target proteins, providing valuable insights into structure-activity relationships (SARs). These studies have led to the design of more potent and selective analogs with improved therapeutic potential.

Conclusion

Methyl 3-((4-bromo-3-fluorophenyl)amino)propanoate (CAS No. 1468872-74-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and exploring new applications, paving the way for potential breakthroughs in drug discovery and treatment strategies for various diseases.